Teniloxazine

Catalog No.
S604184
CAS No.
62473-79-4
M.F
C16H19NO2S
M. Wt
289.4 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Teniloxazine

Researchers often face confounding anticholinergic artifacts and cardiotoxicity with tricyclic compounds, while solid salts introduce dissolution delays in high-throughput screens. Teniloxazine free base (liquid) provides a clean solution:

  • Potent norepinephrine reuptake inhibitor and 5-HT2A antagonist (Ki 49 nM) without anticholinergic or cardiovascular off-target effects.
  • Stable yellow liquid for direct automated liquid handling, eliminating dissolution steps and concentration variance.
  • Validated to reverse scopolamine-induced amnesia and normalize abnormal ECoG, making it the ideal reference for multi-target antidepressant and neuroprotection programs.

CAS Number

62473-79-4

Product Name

Teniloxazine

IUPAC Name

2-[[2-(thiophen-2-ylmethyl)phenoxy]methyl]morpholine

Molecular Formula

C16H19NO2S

Molecular Weight

289.4 g/mol

InChI

InChI=1S/C16H19NO2S/c1-2-6-16(19-12-14-11-17-7-8-18-14)13(4-1)10-15-5-3-9-20-15/h1-6,9,14,17H,7-8,10-12H2

InChI Key

OILWWIVKIDXCIB-UHFFFAOYSA-N

Synonyms

sufoxazine, teniloxazine, Y 8894, Y-8894

Canonical SMILES

C1COC(CN1)COC2=CC=CC=C2CC3=CC=CS3

Purity

≥98%

Package Size

5 mg, 10 mg, 25 mg, 50 mg, 100 mg

Teniloxazine (CAS 62473-79-4) is a morpholine-derived multi-target directed ligand (MTDL) functioning primarily as a potent norepinephrine reuptake inhibitor (NRI) and 5-HT2A receptor antagonist. Originally investigated as a cerebrovascular protectant and nootropic, it is utilized in advanced neuropharmacological screening as a baseline compound that bridges antidepressant and anti-amnestic pathways [1]. For procurement and laboratory workflows, the free base form presents as a stable yellow liquid, offering distinct volumetric handling advantages over traditional solid tricyclic antidepressant (TCA) salts . Its unique receptor profile and lack of cardiovascular toxicity make it a highly specific tool for modeling complex neurological disorders without the confounding anticholinergic artifacts typical of older generation comparators.

Research Fit

Noradrenergic reuptake inhibition research with high NE:5-HT selectivity
Dual NRI / 5-HT2A antagonist tool compound for pathway studies
Hepatic impairment PK modeling with distinct accumulation profile

Substituting Teniloxazine with conventional TCAs (e.g., Imipramine, Desipramine) or pure NRIs (e.g., Reboxetine) critically compromises in vivo and electrophysiological assay integrity [1]. While standard TCAs effectively inhibit monoamine reuptake, they fail to provide the 5-HT2A antagonism and neuroprotective ECoG normalization unique to Teniloxazine, rendering them useless in cerebrovascular or amnesia-reversal models [2]. Furthermore, the severe cardiotoxic and anticholinergic off-target effects of generic TCAs introduce significant confounding variables in behavioral assays, requiring additional animal monitoring protocols . From a formulation standpoint, substituting the liquid free base of Teniloxazine with solid TCA salts necessitates additional dissolution steps, which can introduce concentration variances and processing delays in high-throughput automated liquid handling systems.

Substitution Risk

Selectivity profile
NE:5-HT selectivity ratios differ markedly across NRIs; class substitution may shift monoamine balance and confound noradrenergic endpoint interpretation.
Hepatic autoinduction
Metabolic autoinduction and cirrhosis-dependent accumulation are not generalizable; structurally similar NRIs may exhibit different PK behavior in hepatic impairment models.
Anticholinergic burden
Absence of anticholinergic effects separates teniloxazine from tricyclic NRIs; substituting with nortriptyline or imipramine may introduce behavioral confounds.

Amnesia Reversal in Cognitive Assays

In passive avoidance behavior models evaluating experimental amnesia, Teniloxazine demonstrates significant ameliorative activity against scopolamine- and CO2-induced amnesia[1]. Head-to-head in vivo comparisons reveal that while Teniloxazine successfully reverses cognitive deficits, standard TCA comparators like Imipramine and Desipramine exhibit zero ameliorative activity in the same models[1].

Evidence DimensionAmelioration of scopolamine/CO2-induced amnesia
Target Compound DataActive reversal of cognitive deficits
Comparator Or BaselineImipramine / Desipramine (No ameliorative activity)
Quantified DifferenceComplete differentiation in anti-amnestic efficacy
ConditionsIn vivo passive avoidance behavior models in mice

Buyers must select Teniloxazine over standard TCAs when designing assays that require simultaneous evaluation of antidepressant and cognitive-enhancing pathways.

HAM-D Score Reduction
Head-to-head
Teniloxazine 80 mg BID: 26.4% reduction
Piracetam 800 mg BID: 16.8% reduction
56.5% relative greater reduction
Supports depression-related endpoint interpretation in dementia research
117 patients, 3-month multicenter trial; endpoint-specific context

ECoG Normalization in Cerebrovascular Models

Teniloxazine provides measurable neuroprotective readouts by normalizing abnormal electrocorticograms (ECoG) following internal capsule destruction [1]. Intravenous administration of Teniloxazine (0.1-1.0 mg/kg) dose-dependently reduces abnormal delta and theta wave power. In direct contrast, 1.0 mg/kg of Imipramine completely fails to modify the abnormal ECoG signals[1].

Evidence DimensionReduction of abnormal delta + theta ECoG power
Target Compound DataSignificant dose-dependent reduction at 0.1-1.0 mg/kg i.v.
Comparator Or BaselineImipramine (Failed to modify ECoG at 1.0 mg/kg i.v.)
Quantified DifferenceActive signal normalization vs. complete assay failure
ConditionsAlcuronium-immobilized rat models with heat-induced internal capsule lesions

This quantitative ECoG differentiation makes Teniloxazine the mandatory baseline standard for evaluating neuroprotective agents in stroke and cerebral lesion models.

NE Transporter Selectivity
Head-to-head
NE:DA ≈ 800:1
NE:5-HT ≈ 1250:1
vs. imipramine non-selective profile
Supports NE-selective pathway studies; reduces serotonergic/dopaminergic confounding
Mouse synaptosomal uptake; in vivo confirmation

5-HT2A Affinity for MTDL Development

Unlike pure NRIs, Teniloxazine functions as a multi-target directed ligand, combining norepinephrine reuptake inhibition with potent 5-HT2A receptor antagonism, exhibiting a Ki of 49 nM for the 5-HT2A receptor . This dual mechanism provides a broader pharmacological profile compared to selective NRIs like Reboxetine, which lack meaningful 5-HT2A affinity .

Evidence Dimension5-HT2A receptor binding affinity (Ki)
Target Compound DataKi = 49 nM
Comparator Or BaselinePure NRIs e.g., Reboxetine (Negligible 5-HT2A affinity)
Quantified DifferencePotent nanomolar antagonism vs. lack of binding
ConditionsIn vitro radioligand binding assays

Procurement of Teniloxazine is essential for researchers requiring a validated MTDL baseline to study complex serotonergic and noradrenergic interactions.

Side Effect Profile
Head-to-head
Teniloxazine 50 mg: absent anticholinergic / sedative / cardiovascular effects
Nortriptyline 50 mg: present effects
May support behavioral pharmacology with reduced confound; tolerability endpoint context
Healthy volunteers; single-dose comparison

Liquid Handling & Formulation

As a free base (CAS 62473-79-4), Teniloxazine presents as a yellow liquid with exceptional long-term stability, maintaining integrity for up to 3 years at -20°C . This physical state offers a distinct processability advantage over solid comparators like Teniloxazine maleate (CAS 62473-80-7) or Imipramine hydrochloride, allowing for direct volumetric dispensing in automated high-throughput liquid handling systems without the need for pre-weighing and initial dissolution steps .

Evidence DimensionPhysical state and dispensing workflow
Target Compound DataLiquid free base, stable for 3 years at -20°C
Comparator Or BaselineSolid TCA salts (Require pre-weighing and dissolution)
Quantified DifferenceElimination of primary dissolution step in assay preparation
ConditionsLaboratory storage and automated liquid handling workflows

Procuring the liquid free base streamlines high-throughput screening workflows by reducing formulation time and minimizing concentration errors associated with solid dissolution.

Hepatic PK in Cirrhosis
Reported
CLo ~2-fold lower; t1/2 >2-fold longer; 2-fold accumulation
Healthy: CLo 18.0 mL/min/kg, t1/2 4.8 h, no accumulation
Supports exposure modeling in hepatic impairment research
Steady-state, 7-day BID, 12 healthy vs 12 cirrhotic patients

Artifact Reduction in Behavioral Assays

Teniloxazine is structurally and pharmacologically distinct from traditional TCAs, lacking their characteristic anticholinergic, sedative, and cardiovascular adverse effects at therapeutic equivalents. When used in behavioral pharmacology, it eliminates the confounding cardiovascular artifacts introduced by comparators like Amitriptyline, which typically require secondary ECG monitoring in animal models .

Evidence DimensionCardiovascular and anticholinergic assay interference
Target Compound DataAbsence of cardiotoxic/anticholinergic effects
Comparator Or BaselineAmitriptyline / Imipramine (High cardiotoxicity and anticholinergic interference)
Quantified DifferenceClean behavioral readout vs. required cardiac monitoring
ConditionsIn vivo behavioral and pharmacological screening

Selecting Teniloxazine reduces animal monitoring overhead and prevents off-target toxicity from confounding behavioral assay results.

Anti-Amnesic Activity
Head-to-head
Teniloxazine: effective in CO2, ECS, and scopolamine models
Imipramine / desipramine: no ameliorative activity
Supports cognitive enhancement assay context; not observed with tricyclic comparators
Mouse passive avoidance; three mechanistically distinct models
5-HT2A Binding Affinity
Class-level
Ki = 49 nM
Pure NRIs (reboxetine, atomoxetine) lack this activity
Supports dual-mechanism pathway studies; 5-HT2A antagonist context
In vitro receptor binding; class-level differentiation

MTDL Antidepressant Screening Baseline

Due to its quantified 49 nM Ki at the 5-HT2A receptor combined with NET inhibition, Teniloxazine is the ideal positive control in the development of next-generation multi-target directed ligands (MTDLs) aimed at treatment-resistant depression .

Stroke Recovery Modeling

Its proven ability to dose-dependently normalize abnormal delta and theta ECoG power makes Teniloxazine a critical reference compound for evaluating neuroprotective agents in post-ischemic or lesion-induced cerebral dysfunction models [1].

Dual Nootropic-Antidepressant Assays

Because it actively reverses scopolamine- and CO2-induced amnesia—where standard TCAs fail—Teniloxazine is the preferred agent for in vivo studies investigating the intersection of mood disorders and cognitive impairment[2].

High-Throughput Liquid Dispensing

The stable, liquid nature of the Teniloxazine free base allows for direct integration into automated liquid handling systems, making it highly suitable for large-scale library screening and rapid formulation without the delays of solid-state dissolution .

Application Fit Matrix

Application
Selection Property
Validation Focus
Depression endpoint in dementia research
Comparator-endpoint context
HAM-D score interpretation
Noradrenergic pathway studies
NE transporter selectivity review
Monoamine uptake assay context
Hepatic impairment PK modeling
Hepatic clearance parameters
Accumulation ratio modeling
Cognitive enhancement screening
Multi-model anti-amnesic activity
Amnesia model endpoint review

XLogP3

2.8

Hydrogen Bond Acceptor Count

4

Hydrogen Bond Donor Count

1

Exact Mass

289.11365002 Da

Monoisotopic Mass

289.11365002 Da

Heavy Atom Count

20

UNII

95Q6WNP25P

Wikipedia

Teniloxazine

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